Cas no 88477-62-7 (Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-)
88477-62-7 structure
Product Name:Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-
CAS No:88477-62-7
MF:C14H14N4O2S
MW:302.351561069489
CID:631221
PubChem ID:13442684
Update Time:2025-04-19
Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-
- 1-methyl-3-[4-(4-nitroanilino)phenyl]thiourea
- DTXSID00540971
- N-Methyl-N'-[4-(4-nitroanilino)phenyl]thiourea
- 88477-62-7
-
- Inchi: 1S/C14H14N4O2S/c1-15-14(21)17-12-4-2-10(3-5-12)16-11-6-8-13(9-7-11)18(19)20/h2-9,16H,1H3,(H2,15,17,21)
- InChI Key: VCBBCYDZUAHSKP-UHFFFAOYSA-N
- SMILES: S=C(NC)NC1C=CC(=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.08374688g/mol
- Monoisotopic Mass: 302.08374688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 114Ų
Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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